rac-3-Hexadecanamido-2-methoxypropyl phosphocholine
rac-3-Hexadecanamido-2-methoxypropyl phosphocholine
Brand Name:
Vulcanchem
CAS No.:
163751-35-7
VCID:
VC20837623
InChI:
InChI=1S/C25H53N2O6P/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-25(28)26-22-24(31-5)23-33-34(29,30)32-21-20-27(2,3)4/h24H,6-23H2,1-5H3,(H-,26,28,29,30)
SMILES:
CCCCCCCCCCCCCCCC(=O)NCC(COP(=O)([O-])OCC[N+](C)(C)C)OC
Molecular Formula:
C25H53N2O6P
Molecular Weight:
508.7 g/mol
rac-3-Hexadecanamido-2-methoxypropyl phosphocholine
CAS No.: 163751-35-7
Cat. No.: VC20837623
Molecular Formula: C25H53N2O6P
Molecular Weight: 508.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 163751-35-7 |
|---|---|
| Molecular Formula | C25H53N2O6P |
| Molecular Weight | 508.7 g/mol |
| IUPAC Name | [3-(hexadecanoylamino)-2-methoxypropyl] 2-(trimethylazaniumyl)ethyl phosphate |
| Standard InChI | InChI=1S/C25H53N2O6P/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-25(28)26-22-24(31-5)23-33-34(29,30)32-21-20-27(2,3)4/h24H,6-23H2,1-5H3,(H-,26,28,29,30) |
| Standard InChI Key | GLZQVYDFXUECNY-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCC(=O)NCC(COP(=O)([O-])OCC[N+](C)(C)C)OC |
| Canonical SMILES | CCCCCCCCCCCCCCCC(=O)NCC(COP(=O)([O-])OCC[N+](C)(C)C)OC |
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